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Compound of Interest

Compound Name: Hydroxymethyl acrylate

Cat. No.: B8274460 Get Quote

This guide provides essential, step-by-step procedures for the proper disposal of

hydroxymethyl acrylate, also known as 2-hydroxyethyl acrylate (HEA), ensuring the safety of

laboratory personnel and compliance with environmental regulations. Adherence to these

protocols is critical for researchers, scientists, and drug development professionals handling

this chemical.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle hydroxymethyl acrylate
with the appropriate personal protective equipment (PPE) in a well-ventilated area, preferably a

chemical fume hood.[1][2] This substance is harmful if swallowed, toxic in contact with skin,

and can cause severe skin burns and eye damage.[3][4][5]

Required Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[6]

Eye Protection: Use safety goggles or a face shield.[1][3]

Protective Clothing: A lab coat or other suitable protective clothing is necessary to prevent

skin exposure.[6][7]

Respiratory Protection: If working outside a fume hood or if vapors are present, use a

NIOSH-approved respirator.[7][8]
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Step-by-Step Disposal Protocol
The recommended method for the disposal of hydroxymethyl acrylate is through an approved

hazardous waste disposal facility.[1][3] Incineration is often the preferred method of destruction.

[1]

Step 1: Waste Identification and Classification Hydroxymethyl acrylate should be treated as a

hazardous waste.[1][9] It is crucial to consult the Safety Data Sheet (SDS) and local regulations

to confirm its classification.[1] This chemical is very toxic to aquatic life and should not be

allowed to enter drains or the environment.[3][4][8]

Step 2: Waste Collection and Storage

Container: Use a dedicated, properly labeled, and sealed container specifically intended for

chemical waste. The container must be compatible with hydroxymethyl acrylate.[1][6]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name, "Hydroxymethyl Acrylate".[1]

Segregation: Do not mix hydroxymethyl acrylate waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste management plan.[1] It is

incompatible with oxidizing agents, reducing agents, acids, bases, and various metals.[4][7]

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

secondary containment area.[2][6] Keep it away from heat, direct sunlight, and incompatible

materials.[4][7] The storage area should not have drain or sewer access.[8]

Step 3: Accidental Spill Cleanup In the event of a small spill, take the following steps:

Ensure the area is well-ventilated and wear appropriate PPE.[6]

Contain the spill.[6]

Absorb the spill with an inert material such as sand, earth, or vermiculite.[2][7][10]

Place the absorbent material into a suitable, labeled container for chemical waste disposal.

[2][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8274460?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxybutyl_Methacrylate_A_Guide_for_Laboratory_Professionals.pdf
https://gjchemical.com/siteimages/ProductImages/178811.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxybutyl_Methacrylate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8274460?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxybutyl_Methacrylate_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyethyl-acrylate
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxybutyl_Methacrylate_A_Guide_for_Laboratory_Professionals.pdf
https://gjchemical.com/siteimages/ProductImages/178811.pdf
https://www.fishersci.com/store/msds?partNumber=AC334082500&productDescription=2-HYDROXYETHYL+ACRYLATE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics1723.htm
https://www.benchchem.com/product/b8274460?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxybutyl_Methacrylate_A_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/OR31029_msds.pdf
https://www.benchchem.com/product/b8274460?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxybutyl_Methacrylate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8274460?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxybutyl_Methacrylate_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC334082500&productDescription=2-HYDROXYETHYL+ACRYLATE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8178916_EN.htm
https://pim-resources.coleparmer.com/sds/00549.pdf
https://store.apolloscientific.co.uk/storage/msds/OR31029_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC334082500&productDescription=2-HYDROXYETHYL+ACRYLATE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8178916_EN.htm
https://www.inchem.org/documents/icsc/icsc/eics1723.htm
https://store.apolloscientific.co.uk/storage/msds/OR31029_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR31029_msds.pdf
https://pim-resources.coleparmer.com/sds/00549.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8178916_EN.htm
https://www.echemi.com/sds/2-hydroxyethylacrylate-pid_Rock26041.html
https://pim-resources.coleparmer.com/sds/00549.pdf
https://store.apolloscientific.co.uk/storage/msds/OR31029_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8274460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spill area thoroughly.[6]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.[11]

Step 4: Arranging for Final Disposal Contact your institution's EHS department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[1]

Dispose of the contents and container in accordance with all applicable local, regional, and

national regulations.[3][10]

Quantitative Data Summary
The following table summarizes key quantitative safety data for hydroxymethyl acrylate.

Property Value Source(s)

UN Number 2927 [7][8]

Flash Point 98 - 101 °C (208.4 - 213.8 °F) [2][5][7]

Storage Conditions

Store in a cool, dry, well-

ventilated place. Keep

refrigerated (e.g., below 4°C).

[6][7][8]

Acute Toxicity (Oral, Rat LD50) 540 - 548 mg/kg [2][12]

Acute Toxicity (Dermal, Rabbit

LD50)
298 mg/kg [2]

Incompatible Materials

Oxidizing agents, reducing

agents, acids, bases,

peroxides, copper, steel, metal

oxides.

[4][7]

Disposal Workflow Diagram
The following diagram illustrates the procedural steps for the safe disposal of hydroxymethyl
acrylate waste.
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Start: Identify Waste
Hydroxymethyl Acrylate

Step 1:
Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

Step 2:
Collect waste in a dedicated,

labeled, and sealed container.

Step 3:
Store container in a cool,

well-ventilated, designated area.

Step 4:
Contact EHS or Licensed

Waste Disposal Contractor.

Step 5:
Arrange for professional pickup

and transport.

Step 6:
Final Disposal at an

Approved Hazardous Waste Facility
(e.g., Incineration)

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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